phenyl 4-(2-aminoacetyl)benzoate hydrochloride
Overview
Description
Phenyl 4-(2-aminoacetyl)benzoate hydrochloride, commonly referred to as PABA-HCl, is an organic compound with a molecular formula of C11H14ClNO3. It is primarily used in the synthesis of pharmaceuticals and other organic compounds. It is also used in laboratory experiments to study the biochemical and physiological effects of certain drugs. In
Scientific Research Applications
PABA-HCl has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of drug metabolism, and the investigation of biochemical and physiological effects. It has also been used in the synthesis of other organic compounds, such as dyes, pigments, and other chemicals.
Mechanism of Action
PABA-HCl is an inhibitor of the enzyme dihydropteroate synthase (DHPS). This enzyme is involved in the biosynthesis of folic acid, a vitamin essential for the growth and development of cells. By inhibiting DHPS, PABA-HCl prevents the synthesis of folic acid, which can lead to the death of the cell.
Biochemical and Physiological Effects
PABA-HCl has been found to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to inhibit the growth of bacteria and fungi, and to reduce inflammation. It has also been shown to have antiviral activity, and to be effective in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
PABA-HCl has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solution. It is also soluble in both polar and nonpolar solvents, making it suitable for a variety of experiments. The main limitation of PABA-HCl is that it is a relatively weak inhibitor of DHPS, and so it may not be suitable for certain experiments.
Future Directions
PABA-HCl has a wide range of potential applications in scientific research. It could be used to study the biochemical and physiological effects of other drugs, and to investigate the mechanisms of action of various enzymes. It could also be used in the synthesis of new pharmaceuticals and other organic compounds. Additionally, it could be used to develop new methods for the synthesis of folic acid, and to investigate the effects of folic acid deficiency.
Synthesis Methods
PABA-HCl is synthesized by the condensation of 4-chlorobenzaldehyde and 2-aminoacetophenone in the presence of a base catalyst, such as sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of about 70°C for about 1 hour. The product is then isolated by precipitation and recrystallized from aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for phenyl 4-(2-aminoacetyl)benzoate hydrochloride involves the reaction of 4-(2-aminoacetyl)benzoic acid with phenyl chloroformate in the presence of a base to form phenyl 4-(2-aminoacetyl)benzoate. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-(2-aminoacetyl)benzoic acid", "Phenyl chloroformate", "Base", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-(2-aminoacetyl)benzoic acid in a suitable solvent.", "Step 2: Add a base to the solution and stir until the acid is completely dissolved.", "Step 3: Slowly add phenyl chloroformate to the solution while stirring.", "Step 4: Continue stirring the reaction mixture for several hours at room temperature.", "Step 5: Quench the reaction by adding water and acidifying the solution with hydrochloric acid.", "Step 6: Isolate the product by filtration or extraction and dry under vacuum.", "Step 7: Recrystallize the product from a suitable solvent to obtain the pure hydrochloride salt." ] } | |
CAS RN |
2648961-69-5 |
Molecular Formula |
C15H14ClNO3 |
Molecular Weight |
291.7 |
Purity |
95 |
Origin of Product |
United States |
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